Cas no 69141-78-2 (8-methyl-1,3,7,9-tetrazabicyclo[4.3.0]nona-2,4,6,8-tetraene)

• Product Name: 8-methyl-1,3,7,9-tetrazabicyclo[4.3.0]nona-2,4,6,8-tetraene
• CAS No: 69141-78-2
• MF: C₆H₆N₄
• MW: 134.13863992691
• CID: 528801
• PubChem ID: 329875
• Update Time: 2025-04-19

8-methyl-1,3,7,9-tetrazabicyclo[4.3.0]nona-2,4,6,8-tetraene Chemical and Physical Properties

Names and Identifiers

• 8-methyl-1,3,7,9-tetrazabicyclo[4.3.0]nona-2,4,6,8-tetraene
• 2-methyl-[1,2,4]triazolo[1,5-c]pyrimidine
• SCHEMBL12094183
• DTXSID00317362
• 69141-78-2
• 2-Methyl[1,2,4]triazolo[1,5-c]pyrimidine
• NSC314902
• NSC-314902

• Inchi： 1S/C6H6N4/c1-5-8-6-2-3-7-4-10(6)9-5/h2-4H,1H3
• InChI Key： LBZQPEUACOYVDB-UHFFFAOYSA-N
• SMILES： N12C=NC=CC1=NC(C)=N2

Computed Properties

• Exact Mass: 134.059
• Monoisotopic Mass: 134.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.39
• Refractive Index: 1.722